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Compound of Interest

Compound Name: LysoSensor PDMPO

Cat. No.: B12408016

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and applications of LysoSensor PDMPO, a fluorescent probe for monitoring lysosomal pH.

Detailed experimental protocols and visualizations are included to facilitate its effective use in

research settings.

Core Properties of LysoSensor PDMPO
LysoSensor PDMPO, also known as PDMPO [2-(4-pyridyl)-5-((4-(2-

dimethylaminoethylaminocarbamoyl)methoxy)phenyl)oxazole], is a fluorescent acidotropic

probe that is widely used for measuring the pH of acidic organelles such as lysosomes.[1] Its

unique spectral properties, characterized by pH-dependent dual-excitation and dual-emission,

make it a valuable tool for ratiometric pH measurements in live cells.[2][3]

Chemical Structure and Physicochemical Properties
The chemical structure and key physicochemical properties of LysoSensor PDMPO are

summarized in the table below.
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Property Value

IUPAC Name

2-(4-pyridyl)-5-((4-(2-

dimethylaminoethylaminocarbamoyl)methoxy)ph

enyl)oxazole

Molecular Formula C₂₀H₂₂N₄O₃

Molecular Weight 366.41 g/mol

SMILES
O=C(NCCN(C)C)COC(C=C1)=CC=C1C2=CN=

C(O2)C3=CC=NC=C3

Appearance White to off-white solid

pKa ~4.47[1]

Photostability Excellent[1]

Quantum Yield
Not explicitly reported in the provided search

results.

Extinction Coefficient
Not explicitly reported in the provided search

results.

Spectral Properties
LysoSensor PDMPO exhibits a distinct ratiometric response to changes in pH. In weakly

acidic to neutral environments, it shows a predominant blue fluorescence. As the acidity of the

environment increases (i.e., pH decreases), the fluorescence shifts to a more intense yellow

emission. This dual-emission property allows for the ratiometric calculation of pH, which

minimizes the influence of probe concentration, photobleaching, and instrumental variations.

Spectral Property Wavelength (nm)

Excitation Maximum ~333-384 nm

Emission Maximum (Blue) ~440 nm (in less acidic environments)

Emission Maximum (Yellow) ~540 nm (in more acidic environments)
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The underlying mechanism of PDMPO's function involves its accumulation in acidic organelles

due to protonation. This protonation relieves the fluorescence quenching of the dye by its

weakly basic side chain, leading to an increase in fluorescence intensity.

Experimental Protocols
Preparation of Stock and Working Solutions
Stock Solution (1 mM):

Dissolve 1 mg of LysoSensor PDMPO in 2.73 mL of anhydrous dimethyl sulfoxide (DMSO).

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the stock solution at -20°C, protected from light. The stock solution is stable for at least

three months under these conditions.

Working Solution (1-5 µM):

On the day of the experiment, thaw an aliquot of the 1 mM stock solution at room

temperature, protected from light.

Dilute the stock solution to the desired working concentration (typically 1-5 µM) in a suitable

buffer or cell culture medium. For example, to prepare a 1 µM working solution, add 1 µL of

the 1 mM stock solution to 1 mL of medium.

Prepare the working solution immediately before use.

Staining of Live Cells
For Adherent Cells:

Grow cells on coverslips or in glass-bottom dishes to the desired confluency (e.g., 50-70%).

Remove the culture medium and wash the cells once with pre-warmed (37°C) phosphate-

buffered saline (PBS).

Add the pre-warmed LysoSensor PDMPO working solution to the cells and incubate for 5-

30 minutes at 37°C. The optimal incubation time may vary depending on the cell type and
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experimental conditions.

Remove the loading solution and wash the cells twice with pre-warmed PBS or imaging

buffer.

Proceed immediately to imaging.

For Suspension Cells:

Harvest the cells by centrifugation (e.g., 300 x g for 5 minutes).

Resuspend the cell pellet in the pre-warmed LysoSensor PDMPO working solution.

Incubate for 5-30 minutes at 37°C.

Centrifuge the cells to remove the loading solution and wash the pellet twice with pre-

warmed PBS or imaging buffer.

Resuspend the cells in the desired buffer for analysis by fluorescence microscopy or flow

cytometry.

In Situ pH Calibration
To obtain quantitative measurements of lysosomal pH, it is essential to perform an in situ

calibration. This is typically achieved by using a combination of ionophores, such as nigericin

and valinomycin, to equilibrate the intracellular pH with that of the extracellular buffer.

Prepare a series of calibration buffers with known pH values (e.g., ranging from pH 4.0 to

7.0).

Add ionophores to the calibration buffers. A common combination is 10 µM nigericin and 10

µM valinomycin.

Stain the cells with LysoSensor PDMPO as described in section 2.2.

After staining, incubate the cells with each calibration buffer for at least 5 minutes to allow for

pH equilibration.
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Acquire fluorescence images or flow cytometry data for each calibration point, measuring the

emission intensities at both the blue (~440 nm) and yellow (~540 nm) wavelengths.

Calculate the ratio of the yellow to blue fluorescence intensities for each pH value.

Plot the fluorescence ratio against the corresponding pH values to generate a calibration

curve.

This calibration curve can then be used to convert the fluorescence ratios from experimental

samples into absolute pH values.

Flow Cytometry Analysis
LysoSensor PDMPO can be used to analyze lysosomal pH in a population of cells using flow

cytometry.

Stain suspension cells or trypsinized adherent cells with LysoSensor PDMPO as described

in section 2.2.

Resuspend the stained cells in a suitable buffer for flow cytometry analysis.

Excite the cells with a violet laser (e.g., 405 nm).

Collect the emission signals in two separate channels corresponding to the blue and yellow

fluorescence of PDMPO (e.g., using 450/50 nm and 530/30 nm bandpass filters).

For quantitative analysis, perform an in situ pH calibration as described in section 2.3 and

analyze the cell populations for each calibration point.

Calculate the ratio of the geometric mean fluorescence intensities of the yellow and blue

channels for each sample.

Use the calibration curve to determine the average lysosomal pH of the cell population.

Visualizations
Experimental Workflow for Lysosomal pH Measurement
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The following diagram illustrates a typical experimental workflow for measuring lysosomal pH

using LysoSensor PDMPO.

Preparation

Cell Staining pH Calibration (Optional)

Data Acquisition

Data Analysis

Prepare 1 mM PDMPO Stock in DMSO

Dilute to 1-5 µM Working Solution

Incubate Cells with PDMPO (5-30 min)

Wash Cells to Remove Excess Dye

Image (Microscopy) or Read (Flow Cytometry)

Prepare Calibration Buffers (pH 4-7) with Ionophores

Equilibrate Stained Cells in Buffers

Calculate Yellow/Blue Fluorescence Ratio

Generate pH Calibration Curve

Determine Experimental pH
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Click to download full resolution via product page

Caption: Experimental workflow for lysosomal pH measurement using LysoSensor PDMPO.

Role of Lysosomal pH in Autophagy
This diagram illustrates the process of autophagy and highlights the importance of lysosomal

acidity, which can be monitored using LysoSensor PDMPO.

Autophagy Pathway

Lysosome

Initiation
(Phagophore formation)

Elongation & Sequestration
(Autophagosome formation)

Maturation
(Autophagosome-Lysosome Fusion)

Degradation
(Acidic Autolysosome)

Lysosome
(Acidic pH ~4.5-5.0)

Fusion

LysoSensor PDMPO
(Monitors Lysosomal pH)

pH is critical for enzymatic activity Measures pH

Click to download full resolution via product page

Caption: The role of acidic lysosomal pH in the final stages of autophagy.
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Lysosomal Sequestration in Multidrug Resistance
The following diagram depicts the mechanism of drug sequestration within lysosomes, a

process contributing to multidrug resistance in cancer cells, which can be investigated using

LysoSensor PDMPO to assess lysosomal function.
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Caption: Mechanism of lysosomal drug sequestration leading to multidrug resistance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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